Cas no 2639457-82-0 (methyl 6-(3-aminophenyl)sulfanylhexanoate)

• Product Name: methyl 6-(3-aminophenyl)sulfanylhexanoate
• CAS No: 2639457-82-0
• MF: C₁₃H₁₉NO₂S
• MW: 253.360462427139
• CID: 5665370
• PubChem ID: 165902541
• Update Time: 2025-10-29

methyl 6-(3-aminophenyl)sulfanylhexanoate Chemical and Physical Properties

Names and Identifiers

• methyl 6-[(3-aminophenyl)sulfanyl]hexanoate
• EN300-27733338
• 2639457-82-0
• methyl 6-(3-aminophenyl)sulfanylhexanoate

• Inchi： 1S/C13H19NO2S/c1-16-13(15)8-3-2-4-9-17-12-7-5-6-11(14)10-12/h5-7,10H,2-4,8-9,14H2,1H3
• InChI Key： OJMSRUQKWFIMQT-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)N)CCCCCC(=O)OC

Computed Properties

• Exact Mass: 253.11365002g/mol
• Monoisotopic Mass: 253.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 77.6Ų

Additional information on methyl 6-(3-aminophenyl)sulfanylhexanoate

Comprehensive Overview of Methyl 6-(3-aminophenyl)sulfanylhexanoate (CAS No. 2639457-82-0)

Methyl 6-(3-aminophenyl)sulfanylhexanoate (CAS No. 2639457-82-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This ester derivative, featuring an aminophenyl moiety linked via a sulfanylhexanoate chain, is increasingly studied for its role in drug development, particularly in the design of enzyme inhibitors and targeted therapeutics. Its molecular formula and precise structure make it a valuable intermediate in synthetic chemistry, aligning with current trends in precision medicine and small-molecule drug discovery.

The compound's 3-aminophenyl group is a critical functional element, enabling interactions with biological targets such as receptors or enzymes. Researchers are exploring its utility in cancer therapy, where modified phenyl derivatives are known to modulate signaling pathways. Additionally, the sulfanylhexanoate segment contributes to improved solubility and bioavailability, addressing common challenges in drug formulation. These attributes resonate with growing interest in bioavailability enhancement and prodrug design, frequently searched topics in pharmaceutical forums.

From a synthetic perspective, methyl 6-(3-aminophenyl)sulfanylhexanoate is synthesized through multi-step organic reactions, often involving thioether formation and esterification. Its CAS No. 2639457-82-0 serves as a unique identifier in chemical databases, facilitating procurement for academic and industrial labs. The compound's stability under physiological conditions makes it suitable for in vitro and in vivo studies, a key consideration for researchers investigating metabolic pathways or drug delivery systems.

Recent publications highlight its potential in neurodegenerative disease research, particularly due to the aminophenyl group's ability to cross the blood-brain barrier. This aligns with rising searches for "blood-brain barrier penetrants" and "CNS drug development". Furthermore, its ester group allows for facile derivatization, supporting modular approaches in combinatorial chemistry—a technique widely discussed in AI-driven drug discovery platforms.

Quality control of methyl 6-(3-aminophenyl)sulfanylhexanoate relies on advanced analytical techniques like HPLC and mass spectrometry, ensuring purity for sensitive applications. As sustainability gains traction in chemical industries, greener synthesis routes for such intermediates are being explored, tying into popular queries about green chemistry and eco-friendly synthesis.

In summary, CAS No. 2639457-82-0 represents a versatile building block with expanding relevance in medicinal chemistry and material science. Its dual functionality—combining an aromatic amine with a flexible thioether linker—makes it a compelling subject for researchers addressing contemporary challenges in targeted therapy and molecular engineering.